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Compound of Interest

Compound Name:
Diethyl 1-Methylimidazole-4,5-

dicarboxylate

Cat. No.: B179992 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl 1-methylimidazole-4,5-dicarboxylate is a heterocyclic organic compound featuring a

central imidazole ring substituted with a methyl group at the N1 position and two ethyl

carboxylate groups at the C4 and C5 positions. This molecule serves as a versatile building

block in organic synthesis, particularly in the development of novel pharmaceutical agents and

functional materials. The imidazole core is a common motif in many biologically active

compounds, and the presence of the ester functionalities allows for a variety of chemical

transformations, making it a valuable intermediate for creating diverse molecular architectures.

This guide provides a comprehensive overview of its physicochemical properties, a detailed

synthesis protocol, and an exploration of its potential biological significance.

Physicochemical Properties
A thorough understanding of the physicochemical properties of Diethyl 1-methylimidazole-
4,5-dicarboxylate is essential for its application in research and development. These

properties influence its reactivity, solubility, and pharmacokinetic profile in potential drug

candidates.
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Property Value Source

Molecular Formula C₁₀H₁₄N₂O₄ --INVALID-LINK--

Molecular Weight 226.23 g/mol --INVALID-LINK--

CAS Number 1210-92-0 -

Melting Point Not available -

Boiling Point Not available -

Solubility

Soluble in organic solvents

such as ethanol, methanol,

and dichloromethane;

insoluble in water.

[Generic information for similar

compounds]

pKa Predicted: 8.70 ± 0.10 --INVALID-LINK--

logP Predicted: 1.7156 --INVALID-LINK--

Note: Experimental data for melting point, boiling point, and specific solubility values are not

readily available in the searched literature. The provided pKa and logP values are predicted

and should be used as an estimation.

Experimental Protocols
The synthesis of Diethyl 1-methylimidazole-4,5-dicarboxylate can be adapted from

established methods for similar imidazole dicarboxylates. A plausible synthetic route is outlined

below, based on the condensation of an amidine with a diethyl oxalacetate derivative.

Synthesis of Diethyl 1-Methylimidazole-4,5-dicarboxylate
This synthesis can be conceptualized as a multi-step process, likely starting from simpler,

commercially available precursors. A potential synthetic workflow is depicted below.
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A potential workflow for the synthesis of Diethyl 1-Methylimidazole-4,5-dicarboxylate.

Detailed Experimental Protocol (Adapted from related syntheses)[1]:

Preparation of the Amidine: The specific N-methyl amidine required for the reaction would

first be synthesized. This can typically be achieved by reacting methylamine with a suitable

nitrile or orthoester.

Condensation Reaction:

Dissolve the N-methyl amidine hydrochloride in absolute ethanol in a round-bottom flask

equipped with a magnetic stirrer and a reflux condenser.

Add triethylamine to the solution at room temperature.

To this mixture, add a solution of diethyl 2-chloro-3-oxosuccinate in ethanol dropwise over

a period of 20 minutes.

Stir the reaction mixture at room temperature for 1 hour, and then heat to 60-70 °C for 5

hours.

Work-up and Isolation:

After the reaction is complete, evaporate the solvent under reduced pressure.

Add water to the residue and extract the mixture with an organic solvent such as ethyl

acetate (3 x 30 mL).
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Combine the organic layers, dry over anhydrous sodium sulfate, and evaporate the

solvent under reduced pressure to yield the crude product.

Purification:

The crude Diethyl 1-methylimidazole-4,5-dicarboxylate can be purified by column

chromatography on silica gel, eluting with a suitable solvent system (e.g., a gradient of

ethyl acetate in hexanes).

Characterization:

The structure and purity of the final product should be confirmed by analytical techniques

such as ¹H NMR, ¹³C NMR, and High-Performance Liquid Chromatography (HPLC). Mass

spectrometry can be used to confirm the molecular weight.

Biological Activity and Potential Applications
While specific studies on the biological activity of Diethyl 1-methylimidazole-4,5-
dicarboxylate are limited in the public domain, the imidazole scaffold is a well-established

pharmacophore with a broad range of biological activities.

Diethyl 1-Methylimidazole-
4,5-dicarboxylate Potential Biological Activities

Antimicrobial

Enzyme Inhibition

Anticancer

Antiviral
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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